Cas no 1004366-30-6 (N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide)

• Product Name: N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide
• CAS No: 1004366-30-6
• MF: C₁₇H₁₂FN₃OS₂
• MW: 357.425084114075
• CID: 6074912
• PubChem ID: 4357912
• Update Time: 2025-07-10

N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide
• AKOS024586067
• N-(3-ethyl-4-fluoro-1,3-benzothiazol-2-ylidene)-1,3-benzothiazole-6-carboxamide
• 1004366-30-6
• F0600-0331
• (Z)-N-(3-ethyl-4-fluorobenzo[d]thiazol-2(3H)-ylidene)benzo[d]thiazole-6-carboxamide

• Inchi： 1S/C17H12FN3OS2/c1-2-21-15-11(18)4-3-5-13(15)24-17(21)20-16(22)10-6-7-12-14(8-10)23-9-19-12/h3-9H,2H2,1H3/b20-17-
• InChI Key： KVYKLEUWZHACJK-JZJYNLBNSA-N
• SMILES： S1/C(=N\C(C2=CC=C3C(=C2)SC=N3)=O)/N(CC)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 357.04058252g/mol
• Monoisotopic Mass: 357.04058252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 99.1Ų

Additional information on N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide

Comprehensive Analysis of N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide (CAS 1004366-30-6)

The compound N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide, identified by its CAS number 1004366-30-6, represents a significant advancement in the field of heterocyclic chemistry. This molecule, characterized by its unique benzothiazole backbone and fluoro-substituted moiety, has garnered attention for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its structural features, which include a Z-configuration and an ethyl group at the 3-position, contributing to its stability and reactivity.

In recent years, the scientific community has shown a growing interest in fluorinated benzothiazole derivatives, driven by their diverse biological activities and utility in drug discovery. The presence of a fluoro group in this compound enhances its lipophilicity and metabolic stability, making it a promising candidate for further pharmacological studies. Additionally, the carboxamide linkage in the molecule provides a versatile handle for further chemical modifications, enabling the development of novel analogs with tailored properties.

The synthesis of N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide typically involves multi-step reactions, including condensation and cyclization processes. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm its structure and purity. The compound's CAS registry number 1004366-30-6 serves as a unique identifier, facilitating its retrieval in chemical databases and literature searches.

One of the most frequently asked questions about this compound revolves around its potential applications. Current research suggests that benzothiazole-based compounds like this one may exhibit antimicrobial, anti-inflammatory, and anticancer properties. The fluoro substitution further augments these activities by influencing the compound's interaction with biological targets. As such, this molecule is being explored in the context of targeted therapy and precision medicine, aligning with the broader trends in personalized healthcare.

From a material science perspective, the N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide structure offers intriguing possibilities. Its conjugated system and heterocyclic framework make it a candidate for organic electronic devices, such as OLEDs and photovoltaic cells. The compound's ability to form stable films and its tunable electronic properties are areas of active investigation, particularly in the context of sustainable energy solutions.

Environmental considerations are also paramount when discussing this compound. Researchers are increasingly focused on the green synthesis of such molecules, minimizing waste and hazardous byproducts. The CAS 1004366-30-6 compound's stability under various conditions makes it a viable subject for studies on biodegradability and eco-friendly chemical processes. This aligns with the global push toward sustainable chemistry and reduced environmental impact.

In summary, N-[(2Z)-3-ethyl-4-fluoro-2,3-dihydro-1,3-benzothiazol-2-ylidene]-1,3-benzothiazole-6-carboxamide (CAS 1004366-30-6) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural attributes, combined with its applicability in drug development and advanced materials, position it as a molecule of considerable interest. Future research will likely uncover additional uses for this compound, further solidifying its importance in scientific and industrial contexts.